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Compound of Interest

Compound Name: D(+)-Raffinose pentahydrate

Cat. No.: B15603011

For Researchers, Scientists, and Drug Development Professionals

Introduction

D(+)-Raffinose is a non-reducing trisaccharide composed of galactose, glucose, and fructose.
In laboratory and drug development settings, it serves various critical functions. It is commonly
utilized as a carbon source in microbial and cell culture media, particularly for yeast.[1]
Additionally, its properties make it an effective cryoprotectant for preserving cells and tissues,
such as mammalian oocytes and spermatozoa.[2][3] It also finds applications in skincare
formulations for its moisturizing and skin regeneration properties.[2] Accurate and consistent
preparation of D(+)-Raffinose stock solutions is crucial for the reproducibility of experimental
results. This document provides a detailed protocol for preparing sterile aqueous stock
solutions of D(+)-Raffinose pentahydrate.

Quantitative Data Summary

For ease of reference, the key quantitative properties of D(+)-Raffinose pentahydrate are
summarized in the table below.
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Value

Citations

Molecular Formula

C1s8H32016 - 5H20

[4]

Molecular Weight

594.51 g/mol

(31051161071

Appearance

White to light yellow crystalline

powder

[1]14]

Solubility in Water

Approx. 143 g/L (or 0.1 g/mL)

[5]16]

Storage (Solid Form)

Room temperature

[1]5]

Experimental Protocols

This section details the necessary calculations and step-by-step procedures for preparing D(+)-

Raffinose pentahydrate stock solutions, both as a weight/volume percentage and as a molar

concentration.

Materials and Equipment:

o D(+)-Raffinose pentahydrate (CAS: 17629-30-0)

o High-purity, sterile water (e.g., Milli-Q or equivalent) or a suitable sterile buffer (e.g., PBS)

o Sterile glassware (beakers, graduated cylinders, volumetric flasks)

o Calibrated analytical balance

o Magnetic stirrer and stir bar

 Sterile filtration unit (e.g., 0.22 um syringe or bottle-top filter)

» Sterile storage bottles or tubes

o Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Protocol 1: Preparation of a 20% (w/v) D(+)-Raffinose Stock Solution

A 20% (wi/v) stock solution is frequently used as a carbon source in yeast media.
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e Calculation:

[e]

[e]

To prepare 100 mL of a 20% (w/v) solution, you will need 20 g of D(+)-Raffinose
pentahydrate.

Calculation: (20g /100 mL) *100 mL=20g

e Procedure:

10.

. Weigh out 20.0 g of D(+)-Raffinose pentahydrate powder using an analytical balance.
. Transfer the powder to a sterile beaker containing a magnetic stir bar.
. Add approximately 80 mL of high-purity, sterile water.

. Place the beaker on a magnetic stirrer and stir until the powder is completely dissolved.

The solution should be clear and colorless.[6]

. Transfer the dissolved solution to a 100 mL sterile volumetric flask or graduated cylinder.

. Rinse the beaker with a small amount of sterile water and add the rinse to the flask to

ensure a complete transfer.

. Bring the final volume to 100 mL with sterile water.

. For sterilization, pass the solution through a 0.22 um sterile filter into a sterile storage

bottle.

. Label the bottle clearly with the contents ("20% D(+)-Raffinose Pentahydrate"),

preparation date, and your initials.

Store the solution at 2-8°C. For long-term storage, aliquoting and freezing at -20°C is
recommended. Aqueous solutions are best used fresh; it is not recommended to store
them for more than a day unless frozen.[5]

Protocol 2: Preparation of a 0.5 M D(+)-Raffinose Stock Solution

Molar concentration is often required for applications such as cryopreservation media.
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e Calculation:

o

The molecular weight of D(+)-Raffinose pentahydrate is 594.51 g/mol .

[¢]

To prepare 100 mL (0.1 L) of a 0.5 M solution, you will need:

[¢]

Mass (g) = Molarity (mol/L) * Volume (L) * Molecular Weight (g/mol)

[e]

Mass (g) = 0.5 mol/L* 0.1 L * 594.51 g/mol = 29.73 g
e Procedure:
1. Weigh out 29.73 g of D(+)-Raffinose pentahydrate powder.
2. Transfer the powder to a sterile beaker with a magnetic stir bar.
3. Add approximately 80 mL of the desired sterile solvent (e.g., water or a specific buffer).
4. Stir on a magnetic stirrer until fully dissolved.
5. Carefully transfer the solution to a 100 mL sterile volumetric flask.
6. Rinse the beaker and add the rinse to the flask.
7. Adjust the final volume to 100 mL.

8. Sterilize the solution by passing it through a 0.22 um filter into a sterile, labeled storage
bottle.

9. Store at 2-8°C for short-term use or at -20°C for long-term storage.

Visualizations

The following diagrams illustrate the logical workflow for preparing D(+)-Raffinose
pentahydrate stock solutions.
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Preparation Steps
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Caption: Workflow for D(+)-Raffinose stock solution preparation.
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Caption: Input-Process-Output diagram for solution preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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